![molecular formula C18H23N5O2 B2830845 5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-[3-(morpholin-4-yl)propyl]-2,3-dihydro-1H-pyrrol-3-one CAS No. 459213-91-3](/img/structure/B2830845.png)
5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-[3-(morpholin-4-yl)propyl]-2,3-dihydro-1H-pyrrol-3-one
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Description
5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-[3-(morpholin-4-yl)propyl]-2,3-dihydro-1H-pyrrol-3-one is a useful research compound. Its molecular formula is C18H23N5O2 and its molecular weight is 341.415. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities
- A study on the synthesis of novel triazole derivatives revealed that reactions involving primary amines, including morpholine, led to compounds with notable antimicrobial activities (Bektaş et al., 2010).
Antitumor Agents
- Benzopyranylamine compounds, including those derived from morpholine and pyrrolidine, have been found to exhibit significant anti-tumor activities, particularly against human breast, CNS, and colon cancer cell lines (Jurd, 1996).
Analgesic and Anti-Inflammatory Activities
- Novel thiazolo[4,5-d]pyridazinones, synthesized with morpholine and other amines, have been tested for in vivo analgesic and anti-inflammatory activities, indicating potential medicinal applications (Demchenko et al., 2015).
Inhibition of Lipid Peroxidation
- Compounds containing morpholine, as in 5-benzylidene-2-morpholinothiazol-4(5H)-one, have demonstrated significant lipid peroxidation inhibition effects, suggesting antioxidant properties (Zvezdanović et al., 2014).
Antibacterial and Antitubercular Agents
- A study on the synthesis of pyrrol-1-yl benzoic acid hydrazide analogs and derived compounds, including those with morpholine, revealed promising antibacterial and antitubercular activities (Joshi et al., 2008).
Application in Dyes and Pigments
- Amino derivatives of 1,8-naphthalic anhydride, including morpholine, are used in the synthesis of dyes for synthetic-polymer fibers, offering a range of coloration and fastness properties (Peters & Bide, 1985).
Anti-Fatigue Effects
- Benzamide derivatives synthesized with morpholine and other compounds have been studied for their anti-fatigue effects, demonstrating enhanced forced swimming capacity in mice, a potential indicator of fatigue mitigation (Wu et al., 2014).
Properties
IUPAC Name |
4-(1H-benzimidazol-2-yl)-5-imino-1-(3-morpholin-4-ylpropyl)-2H-pyrrol-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O2/c19-17-16(18-20-13-4-1-2-5-14(13)21-18)15(24)12-23(17)7-3-6-22-8-10-25-11-9-22/h1-2,4-5,19,24H,3,6-12H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPBOWGNYGQOCJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCN2CC(=C(C2=N)C3=NC4=CC=CC=C4N3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.